BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for 2'-O-Methyl-
5-iodouridine Phosphoramidite

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2'-O-Methyl-5-iodouridine
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For Researchers, Scientists, and Drug Development Professionals

Introduction

The modification of oligonucleotides with moieties such as 2'-O-methylation and halogenated
bases has become a cornerstone in the development of therapeutic and diagnostic nucleic
acids. The 2'-O-Methyl modification confers increased nuclease resistance and enhanced
binding affinity to complementary RNA strands, while the 5-iodo group on a uracil base can be
utilized for applications such as X-ray crystallography, cross-linking studies, and as a site for
further chemical modifications.[1] This document provides detailed application notes and
protocols for the effective use of 2'-O-Methyl-5-iodouridine phosphoramidite in the synthesis
of modified oligonucleotides.

Applications

Oligonucleotides incorporating 2'-O-Methyl-5-iodouridine are valuable tools in various
research and drug development areas:

o Antisense Oligonucleotides (ASOs) and Small Interfering RNAs (siRNAs): The 2'-O-Methyl
modification provides excellent protection against degradation by cellular nucleases, a
critical requirement for in vivo applications. This modification also enhances the thermal
stability of the duplex formed with the target RNA.[2]
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o Aptamers: The increased stability offered by the 2'-O-Methyl group is advantageous for the
development of robust aptamers for diagnostic and therapeutic purposes.

» X-ray Crystallography: The iodine atom at the 5-position of uracil is a heavy atom that can
aid in the phasing of X-ray diffraction data, facilitating the determination of nucleic acid
structures.

o Cross-linking Studies: The 5-iodouracil moiety can be used in photochemical cross-linking
experiments to study nucleic acid-protein interactions.

Experimental Protocols
Oligonucleotide Synthesis

The synthesis of oligonucleotides containing 2'-O-Methyl-5-iodouridine is performed using
standard automated solid-phase phosphoramidite chemistry. The general workflow is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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